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Introduction

NE-100 hydrochloride is a potent and selective antagonist of the sigma-1 receptor (01R), a
unique ligand-operated molecular chaperone primarily located at the mitochondria-associated
membrane of the endoplasmic reticulum (ER).[1] With a high affinity for 1R (Ki = 0.86 nM,
IC50 = 4.16 nM), NE-100 hydrochloride displays significant selectivity over o2 receptors and
a wide range of other neurotransmitter receptors, including dopamine (D1, D2), serotonin (5-
HT1A, 5-HT2), and NMDA receptors.[2][3][4][5] This selectivity makes it a valuable tool for
investigating the physiological and pathophysiological roles of the sigma-1 receptor in the
central nervous system.

In primary neuronal cultures, NE-100 hydrochloride is utilized to study mechanisms of
neuroprotection, neuroplasticity, and cellular signaling. It has been shown to counteract the
effects of 1R agonists, modulate intracellular calcium signaling, and protect against certain
forms of neuronal cell death.[6][7] These application notes provide detailed protocols for the
use of NE-100 hydrochloride in primary neuronal cultures to investigate its neuroprotective
and anti-neurodegenerative potential.

Quantitative Data Summary

The following tables summarize key quantitative parameters for NE-100 hydrochloride based
on available literature.
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Table 1: Binding Affinity and Selectivity of NE-100 Hydrochloride

Parameter Value Receptor/Target Reference
Ki 0.86 nM Sigma-1 Receptor [3]
IC50 4.16 nM Sigma-1 Receptor [2][4][5]
o over Sigma-2
Selectivity > 55-fold [3]
Receptor

over D1, D2, 5-HT1A,
Selectivity > 6000-fold 5-HT2, PCP [3]

Receptors

Table 2: Effective Concentrations of NE-100 Hydrochloride in In Vitro Assays

Effective
L . Observed
Application Cell Type Concentration Reference
Effect
Range
Protection
Murine against
Neuroprotection hippocampal 0.1-3uM tunicamycin- [7]
HT22 cells induced cell
death
Fetal rat Inhibition of
Inhibition of telencephalon -~ NMDA receptor-
o ] Not specified ) [8]
[BH]TCP binding primary neuronal ion channel
cells complex
) Blockade of
Antagonism of
) - - NGF-induced
o01R agonist Not specified Not specified [9]

neurite outgrowth
effects o
potentiation

Signaling Pathways and Experimental Workflows
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The following diagrams illustrate the key signaling pathways influenced by NE-100
hydrochloride and a general workflow for its application in primary neuronal culture
experiments.
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Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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